Cas no 2228787-32-2 (tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate)

• Product Name: tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate
• CAS No: 2228787-32-2
• MF: C₁₅H₁₉F₂NO₄
• MW: 315.312471628189
• CID: 6224979
• PubChem ID: 165623812
• Update Time: 2025-08-03

tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate
• 2228787-32-2
• tert-butyl N-{2-[3-(difluoromethoxy)phenyl]-1-oxopropan-2-yl}carbamate
• EN300-1902061

• Inchi： 1S/C15H19F2NO4/c1-14(2,3)22-13(20)18-15(4,9-19)10-6-5-7-11(8-10)21-12(16)17/h5-9,12H,1-4H3,(H,18,20)
• InChI Key： XOJKZXOLZCBJBQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C(C=O)(C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 315.12821441g/mol
• Monoisotopic Mass: 315.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate

Professional Introduction to Compound with CAS No. 2228787-32-2 and Product Name: tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate

The compound with the CAS number 2228787-32-2 and the product name tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug discovery and molecular imaging. The presence of specific functional groups, such as the difluoromethoxy moiety and the carbamate group, makes this compound a versatile intermediate in synthetic chemistry, offering unique properties that can be leveraged in various biochemical pathways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological processes at the molecular level. The tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate compound has been extensively studied for its ability to interact with biological targets, making it a promising candidate for therapeutic applications. Its structural features allow for selective binding to specific enzymes and receptors, which is crucial for developing targeted therapies with minimal side effects.

One of the most compelling aspects of this compound is its potential in the field of neuroscience research. The difluoromethoxy group is known to enhance metabolic stability, which is essential for compounds intended for long-term use in biological systems. Additionally, the carbamate group provides a site for further chemical modification, enabling researchers to tailor the compound's properties for specific applications. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in neurodegenerative diseases, suggesting its utility in developing novel treatments.

The synthesis of tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate involves a multi-step process that requires precise control over reaction conditions. The introduction of the difluoromethoxy group is particularly critical, as it influences the compound's solubility and bioavailability. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These methods not only enhance the efficiency of production but also minimize unwanted byproducts, making the compound suitable for rigorous biological testing.

From a pharmacological perspective, the tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate compound has shown promise in preclinical studies. Its ability to interact with biological targets without causing significant toxicity makes it an attractive candidate for further development into therapeutic agents. Researchers have explored its potential in treating conditions such as inflammation and pain management. The structural flexibility of this compound allows for modifications that can enhance its pharmacokinetic properties, including improved absorption, distribution, metabolism, and excretion (ADME).

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular modeling techniques have been used to predict how tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and mechanisms of action, which are essential for designing more effective drugs. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error methods.

Future directions in the study of this compound include exploring its potential in combination therapies. By pairing it with other bioactive molecules, researchers aim to develop synergistic approaches that can address complex diseases more effectively. Additionally, investigating its role in drug delivery systems could open new avenues for targeted therapy. The development of nanoparticles or liposomes that can encapsulate this compound may enhance its delivery to specific sites within the body, improving therapeutic outcomes.

The environmental impact of synthesizing and using tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yl}carbamate is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Sustainable practices in chemical synthesis not only benefit the environment but also make production processes more cost-effective and scalable. As regulatory pressures increase regarding environmental sustainability, these advancements will be crucial for ensuring the long-term viability of pharmaceutical compounds.

In conclusion, the compound with CAS number 2228787-32-2 and product name tert-butyl N-{2-3-(difluoromethoxy)phenyl-1-oxopropan-2-yldicarboxamide}, while still under extensive research, holds significant promise for various applications in chemical biology and pharmaceuticals. Its unique structural features and potential therapeutic benefits make it a valuable asset in ongoing research efforts aimed at developing novel treatments for human diseases.